Cas no 1184052-43-4 (Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester)

• Product Name: Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester
• CAS No: 1184052-43-4
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5907613
• PubChem ID: 60982648
• Update Time: 2025-06-08

Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester
• Ethyl ((2-ethylthiazol-5-yl)methyl)glycinate
• ethyl 2-{[(2-ethyl-1,3-thiazol-5-yl)methyl]amino}acetate
• EN300-9149955
• 1184052-43-4

• Inchi： 1S/C10H16N2O2S/c1-3-9-12-6-8(15-9)5-11-7-10(13)14-4-2/h6,11H,3-5,7H2,1-2H3
• InChI Key： JYGDESGMTRRBIP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNCC1SC(CC)=NC=1

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 322.8±27.0 °C(Predicted)
• pka: 5.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester

Comprehensive Overview of Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester (CAS No. 1184052-43-4)

Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester (CAS No. 1184052-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and glycine derivatives, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural versatility and bioactivity. The ethyl ester moiety enhances its solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for Glycine derivatives has surged, driven by their applications in drug discovery and peptide synthesis. The compound's CAS No. 1184052-43-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its thiazole ring is a key feature, as this heterocycle is known for its presence in many bioactive molecules, including antibiotics and antivirals. This aligns with current trends in addressing global health challenges, such as antimicrobial resistance and viral infections.

The synthesis of Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester involves sophisticated organic reactions, often requiring precise conditions to achieve high yields. Chemists emphasize the importance of optimizing reaction parameters to minimize by-products, a topic frequently discussed in synthetic chemistry forums. The compound's ethyl ester group also makes it a candidate for prodrug design, a hot topic in pharmaceutical innovation. Prodrugs are increasingly explored to improve drug delivery and bioavailability, addressing common limitations in oral medications.

From an industrial perspective, CAS No. 1184052-43-4 is often sourced for custom synthesis projects. Companies specializing in fine chemicals highlight its role in creating tailored solutions for clients in the life sciences sector. The compound's compatibility with various cross-coupling reactions further expands its utility, enabling the construction of complex molecular architectures. This versatility is crucial for developing next-generation small molecule therapeutics, a field experiencing rapid growth.

Environmental and safety considerations are also integral to discussions about Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on green chemistry and sustainable practices. Researchers are exploring eco-friendly synthesis routes, such as catalytic methods, to reduce waste and energy consumption. These efforts resonate with the increasing emphasis on corporate sustainability in the chemical sector.

In summary, Glycine, N-[(2-ethyl-5-thiazolyl)methyl]-, ethyl ester (CAS No. 1184052-43-4) represents a fascinating intersection of chemistry and biology. Its structural features and applications make it a valuable asset in drug development and material science. As research continues to uncover its potential, this compound is poised to remain a topic of interest in both academic and industrial settings. For those seeking advanced chemical intermediates, it offers a promising avenue for innovation and discovery.